N-(2,5-dimethoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide

• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H25N3O4S/c1-23-13-5-6-15(24-2)14(12-13)19-18(26)21-9-7-20(8-10-21)17(22)16-4-3-11-25-16/h5-6,12,16H,3-4,7-11H2,1-2H3,(H,19,26)
• InChI Key: XYGPDXJMOYOZGD-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CCN(CC2)C(=O)C3CCCO3
• solubility: 56.9 [ug/mL]

Description

N-(2,5-dimethoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely studied in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of TFMPP is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A receptors. TFMPP has also been found to inhibit the reuptake of serotonin, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
TFMPP has been found to have several biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain. TFMPP has also been found to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. TFMPP is also stable and can be stored for long periods of time. However, TFMPP has several limitations. It is a controlled substance and requires special permits for use in lab experiments. TFMPP is also relatively expensive compared to other compounds.

Future Directions

TFMPP has several potential future directions for scientific research. It has been suggested that TFMPP may have potential therapeutic applications in the treatment of anxiety disorders, depression, and Parkinson's disease. TFMPP has also been studied for its potential use as a tool for studying the role of serotonin receptors in the brain. Further research is needed to fully understand the mechanism of action of TFMPP and its potential therapeutic applications.

Synthesis Methods

TFMPP is synthesized by reacting 2,5-dimethoxybenzaldehyde with piperazine in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then treated with tetrahydrofuran-2-carbonyl chloride to obtain TFMPP.

Scientific Research Applications

TFMPP has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and anti-inflammatory effects. TFMPP has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.